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Compound of Interest

Compound Name: (S)-Pyrrolidine-3-thiol

Cat. No.: B15278806

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (S)-Pyrrolidine-3-thiol, a versatile
heterocyclic compound with significant potential in pharmaceutical research and development.
This document consolidates essential physicochemical data, outlines plausible synthetic
strategies, and explores potential biological applications, offering a valuable resource for
scientists engaged in drug discovery and medicinal chemistry.

Core Physicochemical Properties

(S)-Pyrrolidine-3-thiol is a chiral thiol-substituted pyrrolidine. Due to the reactivity of the free
thiol group, it is commonly supplied and handled as its more stable hydrochloride salt. The
properties of both the free base and its hydrochloride salt are summarized below for clarity and

comparative analysis.
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(S)-Pyrrolidine-3-thiol (S)-Pyrrolidine-3-thiol
Property .

(Free Base) Hydrochloride
Molecular Formula CaHoNS C4H10CINS
Molecular Weight 103.19 g/mol 139.65 g/mol
CAS Number Not readily available 101394-37-0
Appearance Presumed colorless liquid White to off-white solid
Chirality (S)-enantiomer (S)-enantiomer

Note: The molecular weight of the free base is calculated from the molecular weight of the
hydrochloride salt by subtracting the molecular weight of hydrogen chloride.

Synthetic Approaches

The synthesis of (S)-Pyrrolidine-3-thiol can be approached through several established
methods for the stereoselective functionalization of the pyrrolidine ring. A common and effective
strategy involves the use of chiral precursors, such as (S)-3-hydroxypyrrolidine, which is
commercially available. A generalized synthetic workflow is presented below.
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(S)-3-Hydroxypyrrolidine
(Starting Material)

tep 1

Protection of Amine
(e.g., Boc, Chz)

tep 2

Activation of Hydroxyl Group
(e.g., Mesylation, Tosylation)

tep 3

Nucleophilic Substitution
with Thiolating Agent
(e.g., Potassium Thioacetate)

tep 4

Hydrolysis of Thioester

tep 5

Deprotection of Amine

IStep 6

(S)-Pyrrolidine-3-thiol

(Final Product)
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Enzyme Active Site

Cysteine Residue
(Nucleophilic Thiol)

(S)-Pyrrolidine-3-thiol
(Potential Inhibitor)

Enzyme Inhibition
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 To cite this document: BenchChem. [(S)-Pyrrolidine-3-thiol: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15278806#s-pyrrolidine-3-thiol-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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